2-(2-Fluorophenyl)-5-[3-(4-fluorophenyl)-2,1-benzoxazol-5-yl]-5-methyl-1,2,4-triazolidin-3-one

• IUPAC Name: 2-(2-fluorophenyl)-5-[3-(4-fluorophenyl)-2,1-benzoxazol-5-yl]-5-methyl-1,2,4-triazolidin-3-one
• InChI: InChI=1S/C22H16F2N4O2/c1-22(25-21(29)28(27-22)19-5-3-2-4-17(19)24)14-8-11-18-16(12-14)20(30-26-18)13-6-9-15(23)10-7-13/h2-12,27H,1H3,(H,25,29)
• InChI Key: NTCAYMOFZYSJNO-UHFFFAOYSA-N
• Canonical SMILES: CC1(NC(=O)N(N1)C2=CC=CC=C2F)C3=CC4=C(ON=C4C=C3)C5=CC=C(C=C5)F
• Molecular Formula: C22H16F2N4O2
• Molecular Weight: 406.4 g/mol
• CAS No.: 321433-43-6

Description

2-(2-Fluorophenyl)-5-[3-(4-fluorophenyl)-2,1-benzoxazol-5-yl]-5-methyl-1,2,4-triazolidin-3-one is a useful research compound. Its molecular formula is C22H16F2N4O2 and its molecular weight is 406.393. The purity is usually 95%.
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Scientific Research Applications

Amyloid Imaging in Alzheimer's Disease

The compound is part of the triazoles class and shows significance in the realm of medical imaging, particularly in amyloid imaging for Alzheimer's disease. It's a part of the radioligands studied for PET (Positron Emission Tomography) amyloid imaging, contributing to the understanding of amyloid deposits' pathophysiological mechanisms and time course in the brain. This advancement is crucial for the early detection of Alzheimer's disease and the evaluation of new antiamyloid therapies (Nordberg, 2007).

Role in Synthetic Chemistry

The compound's derivatives, particularly 1,2,4-triazoles, are actively studied for their potential in creating new drugs with diverse biological activities. The wide range of applications in medicinal chemistry and the ongoing research in synthesis methods highlight its importance. The derivates of this compound have shown promising results in antimicrobial, antifungal, antioxidant, and anti-inflammatory activities (Ferreira et al., 2013), (Ohloblina, 2022).

Applications in Pharmacology

The compound is part of the larger family of triazoles, some of which are being considered for their pharmacological activities. Studies have delved into their potential in addressing a variety of conditions, including antimicrobial, antifungal, and anti-inflammatory disorders. The continuous research and development in this field underscore the compound's potential in contributing to new pharmaceuticals (Ferreira et al., 2013), (Rosales-Hernández et al., 2022).